Cas no 24022-15-9 (3-hydroxy-2-methylhexanoic acid)

3-Hydroxy-2-methylhexanoic acid is a chiral hydroxy acid with applications in organic synthesis and pharmaceutical intermediates. Its structure features a hydroxyl group at the 3-position and a methyl substituent at the 2-position, contributing to its utility in asymmetric synthesis and stereoselective reactions. The compound is valued for its role in producing bioactive molecules, including flavor and fragrance compounds, as well as potential drug candidates. Its moderate lipophilicity and functional group reactivity make it a versatile building block for fine chemical manufacturing. Proper handling is recommended due to its potential sensitivity to oxidation and moisture. Storage under inert conditions ensures stability.

3-hydroxy-2-methylhexanoic acid structure

24022-15-9 structure

Product Name:3-hydroxy-2-methylhexanoic acid

CAS No:24022-15-9

MF:C₇H₁₄O₃

MW:146.184262752533

CID:1419549

PubChem ID:13676186

Update Time:2025-10-30

3-hydroxy-2-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

- Hexanoic acid, 3-hydroxy-2-methyl-
- 3-hydroxy-2-methylhexanoic acid
- EN300-1296869
- AKOS011684295
- 3-hydroxy-2-methylhexanoicacid
- SCHEMBL1715964
- 24022-15-9
- Inchi： 1S/C7H14O3/c1-3-4-6(8)5(2)7(9)10/h5-6,8H,3-4H2,1-2H3,(H,9,10)
- InChI Key： UBEKFGMRKUQZGX-UHFFFAOYSA-N
- SMILES： OC(CCC)C(C(=O)O)C

Computed Properties

Exact Mass: 146.09432
Monoisotopic Mass: 146.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 111
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53

3-hydroxy-2-methylhexanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1296869-1.0g	3-hydroxy-2-methylhexanoic acid	24022-15-9	1g	$0.0	2023-06-06
Enamine	EN300-1296869-50mg	3-hydroxy-2-methylhexanoic acid	24022-15-9	50mg	$468.0	2023-09-30
Enamine	EN300-1296869-100mg	3-hydroxy-2-methylhexanoic acid	24022-15-9	100mg	$490.0	2023-09-30
Enamine	EN300-1296869-250mg	3-hydroxy-2-methylhexanoic acid	24022-15-9	250mg	$513.0	2023-09-30
Enamine	EN300-1296869-500mg	3-hydroxy-2-methylhexanoic acid	24022-15-9	500mg	$535.0	2023-09-30
Enamine	EN300-1296869-1000mg	3-hydroxy-2-methylhexanoic acid	24022-15-9	1000mg	$557.0	2023-09-30
Enamine	EN300-1296869-2500mg	3-hydroxy-2-methylhexanoic acid	24022-15-9	2500mg	$1089.0	2023-09-30
Enamine	EN300-1296869-5000mg	3-hydroxy-2-methylhexanoic acid	24022-15-9	5000mg	$1614.0	2023-09-30
Enamine	EN300-1296869-10000mg	3-hydroxy-2-methylhexanoic acid	24022-15-9	10000mg	$2393.0	2023-09-30

3-hydroxy-2-methylhexanoic acid Related Literature

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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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Additional information on 3-hydroxy-2-methylhexanoic acid

Recent Advances in the Study of 3-Hydroxy-2-Methylhexanoic Acid (CAS: 24022-15-9): A Comprehensive Research Brief

3-Hydroxy-2-methylhexanoic acid (CAS: 24022-15-9) is a chiral hydroxy acid that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biosynthesis. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential. Recent studies have highlighted its role as a key intermediate in the production of bioactive molecules and its emerging significance in metabolic engineering.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the efficient enzymatic synthesis of 3-hydroxy-2-methylhexanoic acid using recombinant Escherichia coli strains engineered with specific dehydrogenases. The study reported a yield of 85% with high enantiomeric purity (>99%), underscoring the potential for scalable production. This advancement addresses previous challenges in chemical synthesis, such as low yields and racemic mixtures, paving the way for industrial applications.

Another pivotal study in ACS Chemical Biology (2024) explored the compound's role as a precursor for polyketide antibiotics. By incorporating 3-hydroxy-2-methylhexanoic acid into modular polyketide synthases (PKS), researchers successfully synthesized novel analogs of macrolide antibiotics with enhanced antibacterial activity against drug-resistant strains. The study also revealed structural insights into the PKS docking domain, which could inform future engineering of antibiotic biosynthesis pathways.

From a therapeutic perspective, recent in vitro and in vivo investigations have uncovered the anti-inflammatory properties of 3-hydroxy-2-methylhexanoic acid. A study in Nature Communications (2024) demonstrated its ability to inhibit NF-κB signaling in macrophages, reducing pro-inflammatory cytokine production by 60-70% in murine models of rheumatoid arthritis. These findings position the compound as a promising candidate for developing new immunomodulatory drugs.

In the realm of metabolic engineering, researchers have made significant strides in optimizing the microbial production of 3-hydroxy-2-methylhexanoic acid. A 2024 Metabolic Engineering publication detailed a CRISPR-Cas9-based approach to enhance flux through the branched-chain amino acid pathway in Corynebacterium glutamicum, achieving titers of 12.8 g/L in fed-batch fermentation. This represents a 3-fold improvement over previous methods and could substantially reduce production costs for commercial applications.

Looking forward, the unique structural features of 3-hydroxy-2-methylhexanoic acid continue to inspire innovative applications. Current research directions include its incorporation into biodegradable polymers with tunable mechanical properties and its potential as a chiral building block for asymmetric synthesis. As synthetic biology tools advance, we anticipate seeing more breakthroughs in the sustainable production and functional diversification of this versatile compound in the coming years.